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Compound of Interest

Compound Name: Skf 96365

Cat. No.: B1663603 Get Quote

Technical Support Center: SKF 96365
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with SKF
96365. The information is presented in a question-and-answer format to directly address

common issues, particularly those related to solubility, encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is SKF 96365 and what is its primary mechanism of action?

SKF 96365 hydrochloride is a well-established inhibitor of store-operated Ca²+ entry (SOCE).

[1][2] Its primary mechanism of action is the blockage of Transient Receptor Potential

Canonical (TRPC) channels, which play a crucial role in mediating the influx of calcium from

the extracellular space into the cell following the depletion of intracellular calcium stores.[1][3]

By inhibiting TRPC channels, SKF 96365 effectively reduces the sustained elevation of

intracellular calcium that is critical for various cellular processes. It is also known to inhibit

STIM1, a key sensor of calcium levels in the endoplasmic reticulum.[1]

Q2: In which solvents can I dissolve SKF 96365?

SKF 96365 hydrochloride exhibits solubility in a range of common laboratory solvents. For

preparing stock solutions, dimethyl sulfoxide (DMSO) and water are most frequently used.[2][4]

[5] It is also soluble in ethanol.[6] It is important to note that for aqueous solutions, gentle

warming and sonication may be necessary to achieve complete dissolution.[2][5]
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Q3: What is the recommended concentration for a stock solution of SKF 96365?

For creating a stock solution, a concentration of 10-100 mM in DMSO or water is commonly

prepared.[2] For example, a 100 mM stock solution in autoclaved water, aliquoted and stored at

-20°C, has been successfully used in experiments.[2] When using DMSO, concentrations as

high as 80 mg/mL have been reported.[4] It is always recommended to start with a higher

concentration stock solution to minimize the volume of solvent added to your experimental

system.

Q4: I'm observing precipitation when diluting my SKF 96365 stock solution in aqueous media.

What should I do?

Precipitation upon dilution of a DMSO stock solution into aqueous buffers or cell culture media

is a common issue with hydrophobic compounds. Please refer to the detailed troubleshooting

guide below for a step-by-step approach to resolving this issue.

Solubility Data
The following table summarizes the reported solubility of SKF 96365 hydrochloride in various

solvents. Please note that solubility can be batch-dependent, and it is always advisable to

consult the certificate of analysis provided by the supplier.
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

Water 8.06 20
Gentle warming may

be required.[1]

Water - 198.6
Sonication is

recommended.[5]

Water - 100 -[2]

DMSO 80 198.55
Use fresh, moisture-

free DMSO.[4]

DMSO 60 148.92
Sonication is

recommended.[5]

DMSO ≥ 30 - -

Ethanol 20 - -[6]

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

2 4.96

Sonication is

recommended for this

in vivo formulation.[5]

Troubleshooting Guide for Solubility Issues
Encountering solubility problems with SKF 96365 can be a significant hurdle in experimental

workflows. This guide provides a systematic approach to troubleshoot and resolve these

issues.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.tocris.com/products/skf-96365-hydrochloride_1147
https://www.targetmol.com/compound/skf-96365%20hydrochloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC2938817/
https://www.selleckchem.com/products/skf96365.html
https://www.targetmol.com/compound/skf-96365%20hydrochloride
https://tribioscience.com/wp-content/uploads/2023/09/TBI1068_SKF-96365.pdf
https://www.targetmol.com/compound/skf-96365%20hydrochloride
https://www.benchchem.com/product/b1663603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Working Solution Preparation

Troubleshooting Precipitation

Start: Need to prepare SKF 96365 working solution

Prepare a concentrated stock solution (e.g., 10-100 mM) in high-quality, anhydrous DMSO or water.

Does the compound fully dissolve in the stock solvent?

Aid dissolution by gentle warming (to 37°C) and/or sonication.

No

Stock solution is clear.

Yes

Insoluble in stock.

Persistent Issue

Dilute the stock solution into your aqueous experimental buffer or cell culture medium.

Does precipitation occur upon dilution?

Working solution is clear. Proceed with experiment.

No

Precipitation observed.

Yes

1. Vortex the working solution vigorously.

2. Sonicate the working solution. Use a bath sonicator to avoid heating.

3. Prepare a more dilute working solution.

4. For cell culture, add SKF 96365 to media containing serum. Serum proteins can aid solubility.

5. Consider using a co-solvent system (e.g., with PEG300, Tween 80), but validate for your specific assay.

Is the solution clear?

Proceed with experiment.

Yes

Consider alternative compound or formulation.

No

Click to download full resolution via product page

A troubleshooting workflow for SKF 96365 solubility issues.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1663603?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol 1: Preparation of a 10 mM SKF 96365 Stock Solution in DMSO

Materials: SKF 96365 hydrochloride powder, anhydrous dimethyl sulfoxide (DMSO).

Procedure: a. Allow the vial of SKF 96365 powder to equilibrate to room temperature before

opening to prevent condensation of moisture. b. Calculate the required volume of DMSO to

achieve a 10 mM concentration based on the amount of SKF 96365 in the vial (Molecular

Weight: 402.91 g/mol ). c. Add the calculated volume of DMSO to the vial. d. Vortex the

solution vigorously to aid dissolution. e. If the compound does not fully dissolve, sonicate the

vial in a water bath for 5-10 minutes. Avoid excessive heating. f. Once a clear solution is

obtained, aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles. g. Store the aliquots at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of a Working Solution for Cell Culture

Materials: 10 mM SKF 96365 stock solution in DMSO, pre-warmed cell culture medium.

Procedure: a. Thaw an aliquot of the 10 mM SKF 96365 stock solution at room temperature.

b. Determine the final concentration of SKF 96365 required for your experiment. c. Calculate

the volume of the stock solution needed to achieve the desired final concentration in your

cell culture medium. It is crucial to ensure the final concentration of DMSO is non-toxic to

your cells, typically below 0.5%, and ideally below 0.1%. d. Add the calculated volume of the

stock solution directly to the pre-warmed cell culture medium. Pipette up and down several

times or vortex gently to mix. e. Visually inspect the medium for any signs of precipitation. If

the solution appears cloudy or contains visible particles, refer to the troubleshooting guide. f.

Use the freshly prepared working solution for your experiment immediately.

Signaling Pathway
SKF 96365 is a known inhibitor of the store-operated calcium entry (SOCE) pathway. The

following diagram illustrates the mechanism of action of SKF 96365 in this pathway.

Inhibition of Store-Operated Calcium Entry by SKF 96365.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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